Cas no 151666-28-3 (3-Piperidinol, 1-amino-)

3-Piperidinol, 1-amino- is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a piperidine ring. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of reactive sites enables its use in the preparation of biologically active molecules, including alkaloids and chiral ligands. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthesis. The compound’s bifunctional nature allows for selective modifications, making it valuable for constructing complex molecular architectures. High purity grades are available to meet rigorous research and industrial requirements.

3-Piperidinol, 1-amino- structure

Product Name:3-Piperidinol, 1-amino-

CAS No:151666-28-3

MF:C₅H₁₂N₂O

MW:116.161581039429

MDL:MFCD07787034

CID:99473

PubChem ID:258691

Update Time:2025-06-09

3-Piperidinol, 1-amino- Chemical and Physical Properties

Names and Identifiers

- 3-Piperidinol, 1-amino-
- 1-Amino-piperidin-3-ol
- 1-aminopiperidin-3-ol
- AC1L5ZHV
- AC1Q54QV
- AC1Q7AP0
- ACMC-1BIHG
- NSC87955
- SureCN2183065
- DTXSID70293225
- 3-Hydroxy-1-aminopiperidine
- AKOS017515104
- HEZVCCWYHSHJPF-UHFFFAOYSA-N
- 1-amino-3-hydroxypiperidine
- 75332-31-9
- SCHEMBL2183065
- NSC-87955
- 151666-28-3
- NSC 87955
- MDL： MFCD07787034
- Inchi： 1S/C5H12N2O/c6-7-3-1-2-5(8)4-7/h5,8H,1-4,6H2
- InChI Key： HEZVCCWYHSHJPF-UHFFFAOYSA-N
- SMILES： OC1CN(CCC1)N

Computed Properties

Exact Mass: 116.09506
Monoisotopic Mass: 116.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 49.5Å²

Experimental Properties

Melting Point: 85-86℃
Boiling Point: 84-86℃ (0.45 Torr)
PSA: 49.49

3-Piperidinol, 1-amino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y0999319-1g	3-hydroxy-1-aminopiperidine	151666-28-3	95%	1g	$800	2024-08-02

3-Piperidinol, 1-amino- Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Related Categories

Additional information on 3-Piperidinol, 1-amino-

Comprehensive Overview of 3-Piperidinol, 1-amino- (CAS No. 151666-28-3): Properties, Applications, and Research Insights

3-Piperidinol, 1-amino- (CAS No. 151666-28-3) is a versatile organic compound belonging to the piperidine family, a class of heterocyclic amines widely utilized in pharmaceutical, agrochemical, and material science research. This compound, characterized by its amino and hydroxyl functional groups attached to a six-membered piperidine ring, has garnered significant attention due to its potential as a building block in synthetic chemistry and drug discovery. Researchers and industries are increasingly exploring its applications in small molecule therapeutics, catalysts, and specialty chemicals, aligning with the growing demand for novel bioactive scaffolds.

The structural uniqueness of 1-amino-3-piperidinol lies in its dual functionality, enabling diverse chemical modifications. Recent studies highlight its role in designing central nervous system (CNS) targeting compounds, a hot topic in neuroscience research. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential to interact with neurological receptors, addressing trending searches like "new CNS drug candidates 2024" or "piperidine derivatives in medicine." Its chiral center further makes it valuable for asymmetric synthesis, a critical area in green chemistry.

From a synthetic perspective, CAS 151666-28-3 is often synthesized via reductive amination or ring-opening reactions, with optimized protocols frequently discussed in forums on "efficient piperidine synthesis." Its solubility in polar solvents like water and ethanol enhances its utility in aqueous-phase reactions, a feature emphasized in sustainable chemistry debates. Analytical techniques such as HPLC and NMR are routinely employed for purity verification, reflecting industry standards for high-precision intermediates.

Market trends indicate rising interest in custom piperidine derivatives, driven by pharmaceutical R&D. Queries like "buy 1-amino-3-piperidinol" or "151666-28-3 suppliers" have surged, underscoring its commercial relevance. Regulatory-compliant handling and storage guidelines are essential, though it remains non-classified under restrictive categories. Environmental and safety data sheets (SDS) emphasize standard lab precautions, ensuring alignment with ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

Future directions for 3-Piperidinol, 1-amino- include explorations in bioconjugation for antibody-drug conjugates (ADCs) and metal-organic frameworks (MOFs), tapping into nanotechnology trends. Collaborative studies between academia and biotech firms aim to unlock its potential in precision medicine, resonating with global health focuses. As research evolves, this compound exemplifies how classical chemical motifs continue to inspire innovation in cutting-edge applications.